(3-(3-Bromopropoxy)phenyl)methanol

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• IUPAC Name: [3-(3-bromopropoxy)phenyl]methanol
• InChI: InChI=1S/C10H13BrO2/c11-5-2-6-13-10-4-1-3-9(7-10)8-12/h1,3-4,7,12H,2,5-6,8H2
• InChI Key: WCVHMPFUWWLWLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCBr)CO

Description

(3-(3-Bromopropoxy)phenyl)methanol is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-dibromopropane (23 mL, 0.22 mol) is gradually added to a suspension of K2CO3 (3.2 g, 23 mmol) and 3-(hydroxymethyl)phenol (5 g, 40.3 mmol) in dimethylformamide (DMF) (30 mL) stirred beforehand for 5 min at 65° C. The reaction medium is maintained under stirring for 45 min at the same temperature. After cooling to room temperature (RT), Et2O (150 mL) is added and the organic phase is extracted 4 times with a saturated NaCl aqueous solution. The organic phase is dried on Na2SO4. After evaporation of the solvent under reduced pressure, a viscous colorless oil is obtained (6.7 g, 68%) which gradually crystallizes.